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This guide provides a detailed comparison of the performance of two key ketoenol insecticides,

spidoxamat and spirotetramat. Both compounds, developed by Bayer, are classified by the

Insecticide Resistance Action Committee (IRAC) as Group 23 insecticides, targeting the

inhibition of acetyl-CoA carboxylase (ACC). This disruption of lipid biosynthesis is crucial for the

development and survival of a range of sucking insect pests. While sharing a common mode of

action, differences in their chemical structure, mobility within the plant, and spectrum of activity

warrant a closer examination for strategic use in integrated pest management (IPM) programs.

General Characteristics and Key Differentiators
Spidoxamat is a newer tetramic acid derivative, with regulatory approvals and market

introductions beginning in the mid-2020s. It is noted for its high plant mobility, offering efficacy

through both foliar and soil applications at low dose rates.[1] Spidoxamat is positioned as a

valuable tool for managing pest populations that have developed resistance to other insecticide

classes.

Spirotetramat, a well-established tetramic acid insecticide, is known for its unique two-way

systemic movement within the plant, translocating through both the xylem and phloem. This

property allows it to control pests located in difficult-to-reach plant parts. It has a proven track

record against a broad spectrum of sucking pests, including aphids, whiteflies, and scales.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b6598133?utm_src=pdf-interest
https://www.benchchem.com/product/b6598133?utm_src=pdf-body
https://www.benchchem.com/product/b6598133?utm_src=pdf-body
https://www.researchgate.net/figure/ACC1-inhibition-blocks-the-glycolytic-lipogenic-pathway-a-Schematic-depicting-selected_fig3_266403449
https://www.benchchem.com/product/b6598133?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6598133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Performance Data: Efficacy Against Key Sucking
Pests
The following tables summarize available quantitative data on the efficacy of spidoxamat and

spirotetramat against common sucking pests. It is important to note that the data is compiled

from separate studies and direct side-by-side comparisons under identical conditions are

limited due to the recent introduction of spidoxamat.

Table 1: Efficacy of Spidoxamat Against Sucking Pests

Target Pest Crop
Application
Method

Efficacy
Metric

Result Source

Aphids,

Whiteflies,

Mealybugs,

Psyllids,

Scales

Various Foliar & Soil
General

Efficacy

Excellent

target pest

efficacy in

both foliar

and soil

application

scenarios.

Bayer Crop

Science,

2022

Thrips Various Foliar & Soil
General

Efficacy

Suppression

of thrips

populations.

Bayer Crop

Science,

2022

Phytophagou

s mites
Various Foliar & Soil

General

Efficacy

Possible

efficacy

against some

phytophagou

s mites.

Bayer Crop

Science,

2022

Table 2: Efficacy of Spirotetramat Against Sucking Pests
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Target Pest Crop
Application
Method

Efficacy
Metric

Result Source

Myzus

persicae

(Green

Peach Aphid)

Tobacco Foliar Spray LC50 0.49 mg/L

Study on

insecticide

resistance

Bemisia

tabaci

(Whitefly)

Cotton Foliar Spray
Population

Reduction

Up to 89.69%

reduction

over control

at 75 g

a.i./ha.

Field study in

India

Aphis

gossypii

(Cotton

Aphid)

Cotton Foliar Spray
Population

Reduction

Performance

on par with

imidacloprid

200 SL at 25

g a.i/ha.

Field study in

India

Parlatoria

pergandii

(Chaff Scale)

Citrus Foliar Spray
Inhibition of

Larvae

79.73% of

larvae

inhibited after

treatment.

Field study in

Morocco

Parlatoria

ziziphi (Black

Parlatoria

Scale)

Citrus Foliar Spray
Inhibition of

Females

93% of

females

inhibited after

treatment.

Field study in

Morocco

Experimental Protocols
Methodology for Evaluating Spirotetramat Efficacy against Parlatoria pergandii in Citrus

Experimental Design: A 4-hectare citrus orchard was divided into four 1-hectare plots. Three

plots were treated with different concentrations of spirotetramat (0.625 L/ha, 0.755 L/ha, and

1 L/ha), and one plot served as an untreated control.

Application: The insecticide was applied as a foliar spray.
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Sampling: The efficacy was evaluated on two larval stages (L1 and L2) and three female

stages (F1, F2, and F3) of P. pergandii. The impact on the parasitoid Aphytis hispanicus was

also monitored.

Data Analysis: The number of inhibited and surviving larvae and females, as well as the rate

of parasitism, were recorded and analyzed.

Mode of Action: Acetyl-CoA Carboxylase (ACC)
Inhibition
Both spidoxamat and spirotetramat function by inhibiting the enzyme acetyl-CoA carboxylase

(ACC). This enzyme is critical for the first committed step in the biosynthesis of fatty acids. By

blocking ACC, these insecticides disrupt the production of malonyl-CoA from acetyl-CoA,

leading to a cascade of metabolic failures essential for insect growth, development, and

reproduction. The disruption of lipid synthesis ultimately results in the death of the target pest.

Caption: Inhibition of Acetyl-CoA Carboxylase by Spidoxamat and Spirotetramat.

Experimental Workflow: Insecticide Efficacy Trial
The following diagram illustrates a typical workflow for conducting an insecticide efficacy trial,

from treatment application to data analysis.

Caption: Standard workflow for an insecticide efficacy field trial.

Conclusion
Both spidoxamat and spirotetramat are effective tools for the management of sucking pests,

operating through the inhibition of acetyl-CoA carboxylase. Spirotetramat has a well-

documented history of performance with the significant advantage of two-way systemicity.

Spidoxamat, as a newer active ingredient, shows great promise with its high mobility and

efficacy at low use rates, particularly in the context of resistance management. The choice

between these insecticides will depend on the specific target pest, crop, application method,

and the resistance profile of the local pest population. Further direct comparative studies will be

invaluable in refining their optimal use strategies in diverse agricultural systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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